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Compound of Interest

2-Methyl-4-
Compound Name:
(trifluoromethoxy)aniline

cat. No.: B1350612

This guide provides a comprehensive overview of 2-Methyl-4-(trifluoromethoxy)aniline,
focusing on its safe handling, risk mitigation, and application in a research and development
context. As a specialized intermediate, its unique chemical properties necessitate a robust
understanding of its hazard profile to ensure personnel safety and experimental integrity.

Chemical Identity and Physicochemical Properties

2-Methyl-4-(trifluoromethoxy)aniline (CAS No. 86256-59-9) is a fluorinated aromatic amine
that serves as a critical building block in organic synthesis, particularly within the
pharmaceutical and agrochemical industries.[1] The presence of the electron-withdrawing
trifluoromethoxy group and the methyl group on the aniline core creates a unique reactivity
profile that is highly valued by synthetic chemists.[2]

Understanding its fundamental properties is the first step in safe and effective utilization.
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Property Value Source(s)
CAS Number 86256-59-9 (11131141
Molecular Formula CsHsFsNO [11[31[5]
Molecular Weight 191.15 g/mol [1]
Colorless to pale yellow clear
Appearance o [1]
liquid
Water Solubility Immiscible [3]

GHS Hazard Identification and Toxicological Profile

This chemical is classified as hazardous. The following is a synthesis of GHS classifications
from authoritative safety data sheets. Adherence to these warnings is mandatory for mitigating

risk.
Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation

(Source: Synthesized from Fisher Scientific SDS)[3]
Signal Word:Danger
Hazard Pictograms:

e GHSO06 (Skull and Crossbhones)
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e GHSO08 (Health Hazard)

Toxicological Insights for the R&D Scientist

The primary routes of exposure are dermal contact, inhalation, and ingestion.[6] The "Toxic in
contact with skin" (H311) classification is of paramount importance in a laboratory setting.[3]
Anilines as a class can be readily absorbed through the skin, and this compound is no
exception. Systemic effects may occur following dermal exposure. The potential for skin and
serious eye irritation necessitates the stringent use of personal protective equipment (PPE).[3]

[6]

While specific data on carcinogenicity and reproductive toxicity for this exact molecule are not
widely available, many aniline derivatives are known to cause methemoglobinemia, a condition
where the blood's ability to carry oxygen is reduced.[7][8] Researchers should handle this
compound with the assumption that it may pose chronic health risks with repeated exposure.

Laboratory Handling and Risk Mitigation

A multi-layered approach combining engineering controls, administrative procedures, and
personal protective equipment is essential for the safe handling of 2-Methyl-4-
(trifluoromethoxy)aniline.

Engineering and Administrative Controls

» Ventilation: All manipulations, including weighing, transferring, and use in reactions, must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[9]
Facilities should be equipped with an eyewash station and a safety shower in the immediate
vicinity of the work area.[9]

e Access Control: Store the chemical in a locked cabinet or a controlled-access area to
prevent unauthorized use.[6][10]

e Hygiene Practices: Do not eat, drink, or smoke in laboratory areas.[6] Wash hands
thoroughly with soap and water after handling the material, before breaks, and at the end of
the workday.[7][9]

Personal Protective Equipment (PPE)
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The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.

Protection Type

Specification

Rationale and Causality

Hand Protection

Nitrile or neoprene gloves.
Inspect prior to use and use
proper glove removal

technique.

The H311 "Toxic in contact
with skin" classification
requires robust dermal
protection. Contaminated
gloves must be disposed of
immediately as hazardous

waste.[7]

Eye/Face Protection

Chemical splash goggles

and/or a full-face shield.

Protects against splashes that
can cause serious eye irritation
(H319).[3][9]

Skin/Body Protection

A chemically resistant lab coat.
A complete chemical suit may
be required for large quantities

or spill cleanup.

Prevents accidental skin
contact on arms and body.
Contaminated clothing must be
removed immediately and

washed before reuse.[6][7]

Respiratory Protection

Not typically required if work is
performed in a fume hood. If
aerosols or vapors may be
generated outside a hood, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Mitigates the risk of inhaling
harmful vapors (H332).[9]

Storage and Stability

Proper storage is critical to maintaining the chemical's purity and preventing hazardous

situations.

o Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.[9]
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o Degradation: The material may be sensitive to light and air, potentially leading to
discoloration over time.[9] Storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended for long-term stability.

Standard Operating Procedures Workflow

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Caption: Standard workflow for handling 2-Methyl-4-(trifluoromethoxy)aniline.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.
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Exposure Event Occurs

> 4 14 N )

Skin Contact Eye Contact

J Inhalation Ingestion L

1. Move to fresh air. 1. Immediately remove contaminated clothing. 1. Rinse cautiously with water for at least 15 min. 1. Do NOT induce vomiting.

2. If not breathing, give artificial respiration. 2. Wash skin with soap and plenty of water for 15 min. 2. Remove contact lenses, if present. 2. Rinse mouth with water.
3. Seek immediate medical attention. 3. Seek immediate medical attention. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid response flowchart for different exposure routes.

Spill Response

e Minor Spill: Evacuate non-essential personnel. Wearing appropriate PPE, absorb the spill
with an inert material (e.g., vermiculite, sand).[9] Collect the material into a suitable, closed
container for hazardous waste disposal.[3]

» Major Spill: Evacuate the area immediately. Alert emergency services and prevent entry.[8]
Do not attempt to clean up without specialized training and equipment.

Fire Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

e Hazards: Combustion may produce toxic fumes, including carbon monoxide, nitrogen oxides
(NOx), and hydrogen fluoride.[6]

o Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full
protective gear.[7]

Application in Synthesis: An lllustrative Protocol
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As a versatile intermediate, this aniline is often used in reactions targeting the amino group,
such as amide bond formation. The following is a generalized, illustrative protocol.

Objective: To form an amide via coupling with a carboxylic acid. This is a foundational reaction
in the synthesis of many biologically active molecules.

Methodology:

e Reactor Setup: In a chemical fume hood, equip a dry, round-bottom flask with a magnetic stir
bar and a nitrogen inlet adapter.

o Reagent Addition:

o Charge the flask with 2-Methyl-4-(trifluoromethoxy)aniline (1.0 eq).

o Add a suitable aprotic solvent (e.g., Dichloromethane or DMF).

o Add the desired carboxylic acid (1.05 eq) and a coupling agent (e.g., HATU, 1.1 eq).

o Finally, add a non-nucleophilic base (e.g., Diisopropylethylamine, 2.0 eq) dropwise at 0 °C.

o Causality Note:The coupling agent activates the carboxylic acid to facilitate nucleophilic
attack by the aniline's amino group. The base scavenges the resulting acid byproduct.

e Reaction Monitoring (Self-Validation):

o Allow the reaction to warm to room temperature and stir for 2-16 hours.

o Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS, checking
for the consumption of the starting aniline. This step is crucial to ensure the reaction has
gone to completion before proceeding to workup.

o Workup and Purification:

o Upon completion, quench the reaction with water or a mild aqueous acid.

o Extract the product into an organic solvent (e.g., Ethyl Acetate).
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o Wash the organic layer sequentially with brine, a mild base (e.g., ag. NaHCOs), and again
with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product via flash column chromatography to obtain the desired amide.

o Waste Handling: All aqueous and organic waste from the workup and chromatography must
be collected in appropriately labeled hazardous waste containers for disposal by a licensed
company.[7]

Conclusion

2-Methyl-4-(trifluoromethoxy)aniline is an invaluable reagent in modern chemical synthesis
but possesses significant health hazards. A comprehensive understanding of its toxicological
profile, coupled with strict adherence to engineering controls, personal protective equipment,
and established safe handling protocols, is non-negotiable. By integrating these principles into
all laboratory workflows, researchers can safely harness the synthetic potential of this
compound to drive innovation in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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